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Compound of Interest

Compound Name: AS1975063

CAS No.: 955925-61-8

Cat. No.: B605609

Get Quote

Part 1: Introduction & Compound Identity
AS1975063 is a potent, selective, and orally bioavailable agonist of GPR40 (also known as

Free Fatty Acid Receptor 1, FFAR1). Unlike sulfonylureas, which stimulate insulin secretion

independently of glucose (often leading to hypoglycemia), AS1975063 enhances insulin

secretion in a glucose-dependent manner. This characteristic makes it a critical tool in

metabolic research, particularly for Type 2 Diabetes Mellitus (T2DM).

Critical Distinction: Do not confuse AS1975063 with CP-AMPAR blockers (e.g., IEM-1460,

NASPM) often used in neuroscience. AS1975063 is a metabolic modulator targeting G-protein

coupled receptors on pancreatic

-cells.
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Property Specification

Chemical Name

Sodium 2-({4-[(2',6'-dimethyl[1,1'-biphenyl]-3-

yl)methoxy]phenyl}methyl)-3,5-dioxo-1,2,4-

oxadiazolidin-4-ide

Target GPR40 (FFAR1) Agonist

Molecular Formula C₂₄H₂₁N₂NaO₄

Molecular Weight 424.43 g/mol (Sodium Salt)

CAS Number
955925-61-8 (Check specific batch for salt/free

acid status)

Appearance White to off-white solid

Solubility
DMSO (>20 mg/mL); Ethanol (Low); Water

(Insoluble/Poor)

Part 2: Solubility & Stock Preparation Protocols
The Challenge: Lipophilicity
AS1975063 contains a lipophilic biphenyl tail essential for receptor binding but detrimental to

aqueous solubility. While the sodium salt form improves stability, it does not guarantee high

solubility in neutral buffers (PBS/media). Direct dissolution in water or media will result in

precipitation.

Protocol A: Preparation of Master Stock (10 mM)
Objective: Create a stable, concentrated stock solution for long-term storage.

Reagents:

AS1975063 (Solid)

Anhydrous DMSO (Dimethyl Sulfoxide), sterile-filtered (Grade: Cell Culture or HPLC,

>99.9%)

Workflow:
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Calculate: Determine the volume of DMSO required.

Formula:

Example: To make 10 mM stock from 5 mg of AS1975063 (MW 424.43):

Equilibrate: Allow the vial of solid AS1975063 to reach room temperature before opening.

This prevents condensation from introducing water, which degrades the compound.

Dissolve: Add the calculated volume of anhydrous DMSO.

Agitate: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.

Troubleshooting: If particles persist, warm the vial to 37°C for 2 minutes, then vortex

again. Sonicate only as a last resort (heat generation can degrade the oxadiazolidine

ring).

Aliquot: Dispense into light-protective (amber) polypropylene tubes. Avoid glass if freezing,

as DMSO expands.

Storage: Store aliquots at -80°C (preferred) or -20°C. Stable for 6–12 months. Avoid

repeated freeze-thaw cycles (>3 cycles).

Protocol B: Aqueous Dilution (The "Crash" Prevention)
Objective: Dilute the stock into assay media without precipitating the compound.

Preparation: Pre-warm your culture media or buffer (e.g., KRB buffer) to 37°C.

Intermediate Step (Optional but Recommended for High Concentrations):

If the final concentration required is high (e.g., >10 µM), perform a 1:10 dilution in DMSO

first, or use an intermediate solvent like PEG400 if compatible with your assay.

Final Dilution:

Add the DMSO stock dropwise to the vortexing media.
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Do not add media to the DMSO stock; this causes a local high-concentration "crash" of the

compound.

Limit: Keep final DMSO concentration

for cell-based assays to avoid solvent toxicity masking the GPR40 effect.

Part 3: Visualization of Workflows
Diagram 1: Storage & Preparation Logic
This decision tree ensures the integrity of the compound from receipt to experiment.
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Caption: Workflow for ensuring solubility and stability of AS1975063 stocks.

Part 4: Biological Application & Mechanism
Mechanism of Action
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AS1975063 binds to the GPR40 receptor on pancreatic

-cells. This triggers the

signaling cascade. Unlike sulfonylureas (which close

channels directly), GPR40 signaling amplifies insulin secretion only when glucose levels are
elevated, reducing the risk of hypoglycemia.

Diagram 2: GPR40 Signaling Pathway

AS1975063 GPR40 (FFAR1)
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Click to download full resolution via product page

Caption: AS1975063 activates GPR40/Gq pathway, leading to IP3-mediated Calcium release

and insulin secretion.

Experimental Validation: Calcium Flux Assay
To verify the activity of your AS1975063 stock, perform a calcium flux assay using CHO cells

stably expressing human GPR40 or primary islets.

Dye Loading: Load cells with a calcium indicator (e.g., Fluo-4 AM or Fura-2) for 30–60 min.

Baseline: Measure baseline fluorescence in KRB buffer containing low glucose (2.8 mM).

Stimulation: Inject AS1975063 (Final conc: 0.1 µM – 10 µM).

Readout: Expect a rapid, transient increase in intracellular calcium (

).

Control: Use Linoleic Acid (endogenous ligand) as a positive control.[1]
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Negative Control: Cells lacking GPR40 should show no response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b605609?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

